2-Fluoro-6-(propan-2-yloxy)pyridine
Overview
Description
2-Fluoro-6-(propan-2-yloxy)pyridine is a useful research compound. Its molecular formula is C8H10FNO and its molecular weight is 155.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
1. Applications in Kinase Inhibitor Studies
2-Fluoro-6-(propan-2-yloxy)pyridine and its derivatives have been studied for their role as kinase inhibitors. In a study by Caballero et al. (2011), derivatives of this compound were docked with c-Met kinase to analyze their inhibitory activity. This research highlighted the molecular features contributing to high inhibitory activity and developed predictive models for c-Met kinase inhibitors using quantitative structure-activity relationship (QSAR) methods (Caballero et al., 2011).
2. Use in Radioligand Synthesis for PET Imaging
The compound and its analogs have been utilized in synthesizing radioligands for positron emission tomography (PET) imaging. Dollé et al. (1998) reported the synthesis of a related compound, highlighting its potential as a radioligand for imaging central nicotinic acetylcholine receptors (Dollé et al., 1998). Similarly, Scheffel et al. (1998) synthesized a new tracer for PET, demonstrating its specificity and binding to nicotinic acetylcholine receptors in vivo (Scheffel et al., 1998).
3. Chemosensor Applications
In the field of chemical sensing, 2,6-Bis(2-benzimidazolyl)pyridine, a related compound, has been used as a chemosensor for fluoride ions. This study by Chetia and Iyer (2008) demonstrated the potential of this ligand in detecting fluoride ions using UV-vis spectroscopy, fluorescence spectroscopy, and NMR techniques (Chetia & Iyer, 2008).
4. Fluorescent Chemosensor Development
Hagimori et al. (2013) developed fluorescent Zn2+ sensors based on a pyridine–pyridone core structure, a derivative of the compound . These sensors showed fluorescence with Zn2+, demonstrating their utility in biological applications (Hagimori et al., 2013).
5. Photocatalytic Degradation Studies
The degradation and mineralization of pyridine derivatives in wastewater treatment were examined by Stapleton et al. (2010). This research is crucial for understanding the removal of hazardous compounds from ecosystems and human health perspectives (Stapleton et al., 2010).
Properties
IUPAC Name |
2-fluoro-6-propan-2-yloxypyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO/c1-6(2)11-8-5-3-4-7(9)10-8/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTFPFWKXGPELTL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=NC(=CC=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1249358-97-1 | |
Record name | 2-fluoro-6-(propan-2-yloxy)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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